Cas no 578700-26-2 (ethyl 4-{({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}amino)carbamothioylamino}benzoate)

• Product Name: ethyl 4-{({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}amino)carbamothioylamino}benzoate
• CAS No: 578700-26-2
• MF: C₁₈H₁₉N₅O₃S₂
• MW: 417.505160570145
• CID: 6221557
• Update Time: 2025-10-28

ethyl 4-{({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}amino)carbamothioylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}amino)carbamothioylamino}benzoate
• ethyl 4-[[(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)amino]carbamothioylamino]benzoate
• Benzoic acid, 4-[[[2-(1,4-dihydro-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)hydrazinyl]thioxomethyl]amino]-, ethyl ester

• Inchi： 1S/C18H19N5O3S2/c1-4-26-16(25)11-5-7-12(8-6-11)19-18(27)23-22-17-20-14(24)13-9(2)10(3)28-15(13)21-17/h5-8H,4H2,1-3H3,(H2,19,23,27)(H2,20,21,22,24)
• InChI Key： YLJBNACQSIJQSQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(NNC2=NC(=O)C3C(C)=C(C)SC=3N2)=S)C=C1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Melting Point: >330 °C
• Boiling Point: 602.5±65.0 °C(Predicted)
• pka: 8.20±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ethyl 4-{({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}amino)carbamothioylamino}benzoate

Research Brief on Ethyl 4-{({5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}amino)carbamothioylamino}benzoate (CAS: 578700-26-2)

Ethyl 4-{({5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}amino)carbamothioylamino}benzoate (CAS: 578700-26-2) is a novel thienopyrimidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The following research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of ethyl 4-{({5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}amino)carbamothioylamino}benzoate involves a multi-step process, starting with the condensation of 5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-amine with thiophosgene, followed by the introduction of the ethyl 4-aminobenzoate moiety. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structural integrity has been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry.

In terms of biological activity, ethyl 4-{({5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}amino)carbamothioylamino}benzoate has demonstrated potent inhibitory effects on specific protein kinases involved in inflammatory and oncogenic pathways. Preliminary in vitro studies indicate that the compound selectively targets kinases such as JAK2 and EGFR, with IC50 values in the nanomolar range. These findings suggest its potential as a therapeutic agent for conditions like rheumatoid arthritis and certain types of cancer.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles in rodent models. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Recent advancements in formulation technology, such as nanoparticle-based delivery systems, are being explored to enhance the compound's bioavailability and therapeutic efficacy.

In conclusion, ethyl 4-{({5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}amino)carbamothioylamino}benzoate represents a promising candidate for further drug development. Its unique chemical structure and potent biological activity make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanism of action, conducting comprehensive toxicity assessments, and exploring its potential in combination therapies. The continued exploration of this compound could pave the way for innovative treatments in the fields of oncology and immunology.